Cas no 51929-55-6 (Benzenesulfonamide,3-amino-N-ethyl-4-phenoxy-N-phenyl-)

Benzenesulfonamide,3-amino-N-ethyl-4-phenoxy-N-phenyl- structure
51929-55-6 structure
Product Name:Benzenesulfonamide,3-amino-N-ethyl-4-phenoxy-N-phenyl-
CAS No:51929-55-6
MF:C20H20N2O3S
MW:368.449403762817
CID:385375
PubChem ID:1643
Update Time:2025-04-19

Benzenesulfonamide,3-amino-N-ethyl-4-phenoxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-amino-N-ethyl-4-phenoxy-N-phenyl-
    • 3-amino-N-ethyl-4-phenoxy-N-phenylbenzenesulphonamide
    • MLS002695210
    • CHEMBL1714608
    • HMS3087C03
    • N'-Ethyl-4-phenoxymetanilanilide
    • NSC93774
    • NSC-93774
    • DTXSID60199888
    • AKOS024429051
    • 51929-55-6
    • NS00032377
    • 3-amino-N-ethyl-4-phenoxy-N-phenylbenzenesulfonamide
    • EINECS 257-517-1
    • NSC 93774
    • SMR001561120
    • Inchi: 1S/C20H20N2O3S/c1-2-22(16-9-5-3-6-10-16)26(23,24)18-13-14-20(19(21)15-18)25-17-11-7-4-8-12-17/h3-15H,2,21H2,1H3
    • InChI Key: GHUSPTPILIZGPQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)N)OC1C=CC=CC=1)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

  • Exact Mass: 368.1196
  • Monoisotopic Mass: 368.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.286
  • Boiling Point: 520.4°Cat760mmHg
  • Flash Point: 268.6°C
  • Refractive Index: 1.642
  • PSA: 72.63
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